Cas no 861595-12-2 (1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester)

1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester structure
861595-12-2 structure
Product Name:1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester
CAS No:861595-12-2
MF:C6H8N2O4
MW:172.138721466064
CID:718357
PubChem ID:121227435
Update Time:2025-04-19

1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester
    • 1-Imidazolecarboxylic acid, tetrahydro-2,4-diketo-, ethyl ester (1CI)
    • Ethyl 2,4-dioxoimidazolidine-1-carboxylate
    • 861595-12-2
    • Inchi: 1S/C6H8N2O4/c1-2-12-6(11)8-3-4(9)7-5(8)10/h2-3H2,1H3,(H,7,9,10)
    • InChI Key: LEFQGCZKUCBVFF-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1C(NC(C1)=O)=O)=O

Computed Properties

  • Exact Mass: 172.048
  • Monoisotopic Mass: 172.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7A^2
  • XLogP3: -0.3
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd